Cas no 185342-88-5 (1,3-Dibromo-2,4-dimethoxy-benzene)

• Product Name: 1,3-Dibromo-2,4-dimethoxy-benzene
• CAS No: 185342-88-5
• MF: C₈H₈Br₂O₂
• MW: 295.955921173096
• CID: 1382550
• PubChem ID: 11645053
• Update Time: 2025-10-29

1,3-Dibromo-2,4-dimethoxy-benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dibromo-2,4-dimethoxy-
• 1,3-dibromo-2,4-dimethoxybenzene
• 1,3-DIBROMO-2,4-DIMETHOXY-BENZENE
• EN300-175514
• AKOS015965801
• DTXSID30469964
• F74594
• UZFUWYMMUGVSCE-UHFFFAOYSA-N
• SCHEMBL9109330
• CS-0236950
• 1,3-dibromo-2,6-dimethoxybenzene
• 185342-88-5
• BS-45399
• 1,3-Dibromo-2,4-dimethoxy-benzene

• Inchi： 1S/C8H8Br2O2/c1-11-6-4-3-5(9)8(12-2)7(6)10/h3-4H,1-2H3
• InChI Key： UZFUWYMMUGVSCE-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1OC)Br)OC

Computed Properties

• Exact Mass: 293.88904
• Monoisotopic Mass: 293.88910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 297.7±35.0 °C at 760 mmHg
• Flash Point: 119.4±24.4 °C
• PSA: 18.46
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1,3-Dibromo-2,4-dimethoxy-benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1,3-Dibromo-2,4-dimethoxy-benzene

Chemical Profile of 1,3-Dibromo-2,4-dimethoxy-benzene (CAS No. 185342-88-5)

1,3-Dibromo-2,4-dimethoxy-benzene, identified by its Chemical Abstracts Service (CAS) number 185342-88-5, is a significant aromatic compound that has garnered attention in the field of organic synthesis and pharmaceutical research. This heterocyclic molecule, characterized by its bromine and methoxy substituents, exhibits a unique structural framework that makes it a valuable intermediate in the development of various chemical applications.

The molecular structure of 1,3-Dibromo-2,4-dimethoxy-benzene consists of a benzene ring substituted with two bromine atoms at the 1 and 3 positions, and two methoxy groups at the 2 and 4 positions. This specific arrangement imparts distinct electronic and steric properties to the compound, making it highly reactive and versatile in synthetic chemistry. The presence of bromine atoms enhances its utility as a halogenated intermediate, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Heck couplings.

In recent years, 1,3-Dibromo-2,4-dimethoxy-benzene has been extensively studied for its potential applications in pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of biologically active molecules, including antimicrobial and anti-inflammatory agents. The brominated aromatic system provides a scaffold that can be modified to produce novel compounds with enhanced therapeutic properties. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory effects on specific enzymatic targets relevant to neurological disorders.

The methoxy groups in 1,3-Dibromo-2,4-dimethoxy-benzene contribute to its solubility and stability under various reaction conditions, making it an attractive candidate for large-scale synthesis. Furthermore, the compound's ability to undergo selective halogen exchange reactions has been leveraged in the development of asymmetric synthesis methodologies. These advancements highlight its importance in streamlining the production of complex organic molecules used in drug discovery and material science.

Recent breakthroughs in computational chemistry have also shed light on the reactivity patterns of 1,3-Dibromo-2,4-dimethoxy-benzene. Molecular modeling studies indicate that the compound's electron-rich nature due to the methoxy groups facilitates nucleophilic aromatic substitution reactions. This insight has been instrumental in optimizing synthetic routes for high-yield production of target compounds. Additionally, the compound's interaction with transition metal catalysts has been investigated for potential applications in polymer chemistry and nanotechnology.

The pharmaceutical industry has shown particular interest in 1,3-Dibromo-2,4-dimethoxy-benzene due to its role as a key intermediate in producing small-molecule drugs. Researchers have reported its successful incorporation into libraries of heterocyclic compounds for high-throughput screening assays. These efforts have led to the identification of several promising candidates with therapeutic potential against cancer and infectious diseases. The compound's structural versatility allows for modifications that can fine-tune biological activity while minimizing off-target effects.

From an industrial perspective, the demand for 1,3-Dibromo-2,4-dimethoxy-benzene has grown alongside advancements in synthetic methodologies that require efficient halogenated intermediates. Manufacturers have optimized production processes to meet this demand while adhering to stringent quality control measures. The compound's stability under storage conditions further enhances its commercial viability as a raw material for various chemical applications.

Environmental considerations have also influenced research directions regarding 1,3-Dibromo-2,4-dimethoxy-benzene. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These initiatives align with global trends toward sustainable chemistry practices and underscore the compound's adaptability to evolving regulatory requirements.

In conclusion,1,3-Dibromo-2,4-dimethoxy-benzene (CAS No. 185342-88-5) remains a cornerstone in organic synthesis and pharmaceutical research due to its unique structural features and broad applicability. Its role as an intermediate in drug development continues to be explored through innovative chemical methodologies. As research progresses,1,3-Dibromo-2,4-dimethoxy-benzene is poised to play an even more significant role in addressing complex challenges across multiple scientific disciplines.